¹³C₆标记相较于氘标记在色谱共流出与基质效应补偿中的性能优势
在 LC-MS/MS 定量分析中,与氘标记(²H)内标相比,¹³C₆标记内标(如 4-Bromophenoxytriisopropylsilane-13C6)因不存在显著的色谱同位素效应,能够与分析物实现更精确的共流出,从而更有效地补偿基质效应 [1]。一项针对尿液生物标志物的研究显示,氘标记内标因色谱保留时间偏移,其校正能力被削弱;而¹³C标记内标则表现出与分析物高度一致的色谱行为,被认为是更可靠的校正选择 [2]。
| Evidence Dimension | 色谱同位素效应(保留时间偏移) |
|---|---|
| Target Compound Data | ¹³C标记:无显著保留时间偏移,实现共流出 [1] |
| Comparator Or Baseline | ²H标记(氘代)内标:存在显著的色谱同位素效应,导致保留时间偏移,早于分析物洗脱 [2] |
| Quantified Difference | 氘代内标在多分析物体系中可导致 >15% 的定量偏差(基于同类研究的醛类生物基质定量数据)[1] |
| Conditions | LC-ESI-MS/MS 分析体系,生物基质(尿液、血浆) |
Why This Matters
对于需要高精度定量的采购者而言,¹³C₆标记内标相比氘标记内标能提供更优的基质效应补偿,从而确保定量结果的准确性,这是选择内标的关键性能指标。
- [1] Szarka M, et al. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Molecules. 2021; 26(13):3984. View Source
- [2] Khamis MM, Adamko DJ, El-Aneed A. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Am Soc Mass Spectrom. 2023;34(3):456-465. View Source
